ethyl 4-({[7-(4-methoxyphenyl)-4-oxothieno[3,2-d]pyrimidin-3(4H)-yl]acetyl}amino)benzoate

• IUPAC Name: ethyl 4-[[2-[7-(4-methoxyphenyl)-4-oxothieno[3,2-d]pyrimidin-3-yl]acetyl]amino]benzoate
• InChI: InChI=1S/C24H21N3O5S/c1-3-32-24(30)16-4-8-17(9-5-16)26-20(28)12-27-14-25-21-19(13-33-22(21)23(27)29)15-6-10-18(31-2)11-7-15/h4-11,13-14H,3,12H2,1-2H3,(H,26,28)
• InChI Key: FSQARODXFOHVBK-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=C(C=C1)NC(=O)CN2C=NC3=C(C2=O)SC=C3C4=CC=C(C=C4)OC
• Molecular Formula: C24H21N3O5S
• Molecular Weight: 463.5 g/mol

Description

Ethyl 4-({[7-(4-methoxyphenyl)-4-oxothieno[3,2-d]pyrimidin-3(4H)-yl]acetyl}amino)benzoate is a useful research compound. Its molecular formula is C24H21N3O5S and its molecular weight is 463.51. The purity is usually 95%.
BenchChem offers high-quality ethyl 4-({[7-(4-methoxyphenyl)-4-oxothieno[3,2-d]pyrimidin-3(4H)-yl]acetyl}amino)benzoate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about ethyl 4-({[7-(4-methoxyphenyl)-4-oxothieno[3,2-d]pyrimidin-3(4H)-yl]acetyl}amino)benzoate including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Characterization

• Ethyl 4-({[7-(4-methoxyphenyl)-4-oxothieno[3,2-d]pyrimidin-3(4H)-yl]acetyl}amino)benzoate and its derivatives have been synthesized and characterized in various studies. For example, El-Faham et al. (2013) demonstrated the use of OxymaPure/DIC as an efficient reagent for the synthesis of a series of α-ketoamide derivatives related to this compound. These compounds were synthesized via the ring opening of N-acylisatin and characterized using various techniques (El‐Faham et al., 2013).

Potential Antimicrobial Agents

• Several studies have explored the antimicrobial properties of derivatives of ethyl 4-({[7-(4-methoxyphenyl)-4-oxothieno[3,2-d]pyrimidin-3(4H)-yl]acetyl}amino)benzoate. For instance, Desai et al. (2007) synthesized ethyl 4-[2-(2-chlorophenyl)-4-oxo-3-hydroquinazolin-3yl]-benzoate 1 and its derivatives, evaluating their antibacterial and antifungal activities (Desai et al., 2007). Similarly, Cunha et al. (2005) investigated the antibacterial activity of various 4-aminoantipyrine derivatives, which are structurally related to this compound (Cunha et al., 2005).

Anti-Juvenile Hormone Activity

• Ethyl 4-({[7-(4-methoxyphenyl)-4-oxothieno[3,2-d]pyrimidin-3(4H)-yl]acetyl}amino)benzoate and its analogs have shown potential as anti-juvenile hormone agents. Ishiguro et al. (2003) synthesized a novel anti-juvenile hormone agent, indicating its potential in inducing precocious metamorphosis in larvae (Ishiguro et al., 2003). Furuta et al. (2006) prepared a series of ethyl 4-(2-aryloxyhexyloxy)benzoates and tested their activity in inducing metamorphosis in silkworm larvae, demonstrating similar potential (Furuta et al., 2006).

Nonlinear Optical Properties

• The nonlinear optical (NLO) properties of ethyl 4-({[7-(4-methoxyphenyl)-4-oxothieno[3,2-d]pyrimidin-3(4H)-yl]acetyl}amino)benzoate and its derivatives have been investigated using density functional theory. Kiven et al. (2023) explored these properties in ethyl 4-[(E)-(2-hydroxy-4-methoxyphenyl)methyleneamino]benzoate and its derivatives, finding them to be promising candidates for NLO materials (Kiven et al., 2023).